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For Researchers, Scientists, and Drug Development Professionals Navigating Digital Media
Licensing

In the data-intensive fields of modern research and development, the dissemination of high-
quality video is crucial for presentations, training, and data visualization. The underlying
technologies that enable efficient video compression are governed by a complex landscape of
patents, often administered by patent pools like MPEG LA. Understanding the licensing fee
structures for these different video coding standards is essential for any organization creating
or distributing video content. This guide provides an objective comparison of the licensing fees
for major video codec standards managed by MPEG LA, presenting quantitative data in a clear,
tabular format and illustrating the licensing ecosystem.

Comparative Overview of Licensing Fees

The following table summarizes the publicly available licensing fees for key MPEG LA-
managed video coding standards. It is important to note that these fees can be subject to
change and may not include royalties for patents held by other patent pools or individual
companies not participating in the MPEG LA license.
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thereafter.[1][8]
[9]

additional patent
pool, HEVC
Advance,
meaning a
license from
MPEG LA may
not cover all
essential
patents.[11][12]

VVC / H.266

Hardware/Paid
Software: $0.20
per unit after the
first 100,000
units. Free
Software: $0.05
per unit after the
first 1,000,000

units.

$30 million for
both
hardware/paid
software and free
software

combined.

Hardware/Paid
Software: First
100,000 units
annually. Free
Software: First
1,000,000 units

annually.

Similar to HEVC,
the VVC
landscape
includes another
major patent
pool, Access
Advance,
requiring
implementers to
potentially seek
licenses from
multiple entities
for full patent
coverage.[13][14]
MPEG LA has
offered a 25%
discount on VVC
royalties for
licensees who
also have
licenses for AVC
and HEVC.[15]

Methodologies for Fee Structures

The licensing terms for MPEG LA's patent pools are typically structured to accommodate
different business models and encourage the adoption of new standards. The methodologies
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for determining these fees generally involve a combination of the following:

e Per-Unit Royalties: A fee is levied on each unit of a product that incorporates the encoding or
decoding technology. This is a common model for hardware devices and software sales.

e Annual Caps: To provide cost predictability for large-scale manufacturers and distributors, an
annual maximum royalty payment is set. This cap applies to the total royalties owed by a
single corporate entity.[16]

e De Minimis Thresholds: To lower the barrier to entry for small businesses and startups, no
royalties are charged for the first several thousand units sold each year.[6]

o Use-Based Royalties: For services, such as video-on-demand and subscriptions, the fees
can be based on the number of subscribers or the price per title.[5][7]

» Royalty-Free for Certain Uses: In some cases, such as for freely distributed internet content,
no royalties are charged to encourage widespread use of the standard.[5]

Navigating the MPEG LA Licensing Pathway

The following diagram illustrates the logical workflow for a product manufacturer to determine
their licensing obligations for different MPEG LA-managed standards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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